Cas no 2172160-91-5 (2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid)

• Product Name: 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• CAS No: 2172160-91-5
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5952551
• PubChem ID: 165822031
• Update Time: 2025-05-25

2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid
• 2-[N-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]acetic acid
• 2172160-91-5
• EN300-1529952

• Inchi： 1S/C30H32N2O5/c1-21(29(35)32(19-28(33)34)18-22-11-3-2-4-12-22)10-9-17-31-30(36)37-20-27-25-15-7-5-13-23(25)24-14-6-8-16-26(24)27/h2-8,11-16,21,27H,9-10,17-20H2,1H3,(H,31,36)(H,33,34)
• InChI Key： XSAACRXVTPAZIW-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid

Introduction to 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic Acid (CAS No: 2172160-91-5)

The compound 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid, with CAS registry number 2172160-91-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which incorporates several functional groups, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanamidoacetic acid backbone. These features make it a versatile building block in the synthesis of advanced pharmaceuticals and biologically active molecules.

Recent studies have highlighted the potential of this compound in the development of peptide-based drugs. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during the synthesis process. This makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where precise control over amino group activation is essential. The integration of the Fmoc group with the pentanamidoacetic acid backbone enhances the stability and bioavailability of the resulting peptides, making this compound a valuable tool in drug discovery.

Moreover, the benzyl group attached to the nitrogen atom introduces additional functionality to the molecule. Benzyl groups are often used to modulate the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). By incorporating this group into the structure, researchers can fine-tune the compound's behavior within biological systems, potentially leading to more effective therapeutic agents.

Recent advancements in computational chemistry have also shed light on the structural properties of this compound. Molecular modeling studies have revealed that the spatial arrangement of functional groups within the molecule contributes significantly to its stability and reactivity. The presence of bulky groups like Fmoc and benzyl creates steric hindrance, which can influence both synthetic pathways and biological interactions. Understanding these properties is crucial for optimizing synthetic strategies and predicting biological outcomes.

In addition to its role in peptide synthesis, this compound has shown promise in other areas of chemical research. For instance, its unique structure makes it an ideal candidate for studying enzyme inhibition mechanisms. Researchers have explored its interactions with various proteases and kinases, demonstrating its potential as a lead compound for developing enzyme-specific inhibitors. These findings underscore the importance of this compound in advancing our understanding of biochemical pathways and disease mechanisms.

The synthesis of 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid involves a series of carefully controlled reactions that highlight modern synthetic techniques. The use of protecting groups like Fmoc ensures that intermediate steps are carried out with high precision, minimizing side reactions and maximizing yield. Furthermore, advancements in catalytic processes have enabled more efficient production methods, making this compound more accessible for large-scale applications.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that under specific conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This information is vital for ensuring sustainable practices in chemical manufacturing and minimizing environmental risks associated with its use.

In conclusion, 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoacetic acid (CAS No: 2172160-91-5) stands as a testament to the ingenuity and precision required in modern chemical research. Its complex structure and versatile functional groups make it an invaluable tool in drug discovery, peptide synthesis, and biochemical studies. As research continues to uncover new applications for this compound, its role in advancing medical science is likely to grow even further.